Cas no 1094254-09-7 (1-(7-methoxy-3,5-dimethyl-1-benzofuran-2-yl)ethan-1-amine)

• Product Name: 1-(7-methoxy-3,5-dimethyl-1-benzofuran-2-yl)ethan-1-amine
• CAS No: 1094254-09-7
• MF: C₁₃H₁₇NO₂
• MW: 219.27
• MDL: MFCD11207657
• CID: 4571133
• Update Time: 2025-10-30

1-(7-methoxy-3,5-dimethyl-1-benzofuran-2-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(7-methoxy-3,5-dimethyl-1-benzofuran-2-yl)ethan-1-amine
• 2-Benzofuranmethanamine, 7-methoxy-α,3,5-trimethyl-

• MDL： MFCD11207657

1-(7-methoxy-3,5-dimethyl-1-benzofuran-2-yl)ethan-1-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on 1-(7-methoxy-3,5-dimethyl-1-benzofuran-2-yl)ethan-1-amine

Comprehensive Overview of 1-(7-Methoxy-3,5-dimethyl-1-benzofuran-2-yl)ethan-1-amine (CAS No. 1094254-09-7)

1-(7-Methoxy-3,5-dimethyl-1-benzofuran-2-yl)ethan-1-amine, with the CAS number 1094254-09-7, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the benzofuran derivatives, a class of heterocyclic compounds known for their diverse biological activities. The presence of a methoxy group and dimethyl substitution on the benzofuran ring, along with an amine functional group, makes this molecule a promising candidate for various applications, including drug discovery and material science.

In recent years, the demand for benzofuran-based compounds has surged due to their potential therapeutic properties. Researchers are particularly interested in 1-(7-Methoxy-3,5-dimethyl-1-benzofuran-2-yl)ethan-1-amine for its structural uniqueness, which may contribute to its interaction with biological targets. The compound's molecular formula and weight are often discussed in academic papers, highlighting its relevance in medicinal chemistry. Additionally, its synthetic routes and purification methods are topics of interest for chemists aiming to optimize its production.

The compound's physicochemical properties, such as solubility, stability, and melting point, are critical for its application in drug formulation. Studies have shown that the methoxy group enhances the compound's lipophilicity, potentially improving its bioavailability. This characteristic aligns with the growing trend of designing bioactive molecules with improved pharmacokinetic profiles. Furthermore, the amine functionality opens avenues for further derivatization, making it a versatile intermediate in organic synthesis.

From an industrial perspective, 1-(7-Methoxy-3,5-dimethyl-1-benzofuran-2-yl)ethan-1-amine is often explored for its role in high-value chemical synthesis. Companies specializing in custom synthesis and contract research frequently list this compound in their catalogs, catering to the needs of academic and pharmaceutical clients. The compound's CAS registry number 1094254-09-7 serves as a unique identifier, ensuring accurate referencing in scientific literature and regulatory documents.

Environmental and safety considerations are also paramount when handling 1-(7-Methoxy-3,5-dimethyl-1-benzofuran-2-yl)ethan-1-amine. While it is not classified as a hazardous substance, proper laboratory practices, including the use of personal protective equipment (PPE), are recommended. The compound's storage conditions and handling guidelines are often detailed in safety data sheets (SDS), ensuring compliance with global regulatory standards.

In conclusion, 1-(7-Methoxy-3,5-dimethyl-1-benzofuran-2-yl)ethan-1-amine (CAS No. 1094254-09-7) represents a fascinating area of research with broad implications for drug development and material science. Its unique structural features and potential applications make it a subject of ongoing investigation, reflecting the dynamic nature of modern chemical research.